Cas no 23651-62-9 (Ethyl N-ethyl-beta-alaninate)

• Product Name: Ethyl N-ethyl-beta-alaninate
• CAS No: 23651-62-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD11652191
• CID: 286400
• PubChem ID: 90223
• Update Time: 2025-11-02

Ethyl N-ethyl-beta-alaninate Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-ethyl-, ethyl ester
• Ethyl N-ethyl-beta-alaninate
• Ethyl 3-ethylaminopropanoate
• NS00050728
• AKOS009392532
• EN300-307585
• N-ethyl N-(2-carbethoxy)ethyl Amine
• A924160
• 3-(Ethylamino)propionic acid, ethyl ester
• DTXSID70946466
• MFCD11652191
• Ethyl 3-ethylaminopropionate
• .beta.-Alanine, N-ethyl-, ethyl ester
• N-ethyl-N-(beta-ethoxycarbonylethyl)amine
• EINECS 245-806-5
• N-ethyl-N-(b-ethoxycarbonylethyl)amine
• LS-05119
• Ethyl 3-(ethylamino)propanoate
• SCHEMBL2969978
• Ethyl3-(ethylamino)propanoate
• Ethyl 3-(ethylamino)propanoate #
• 23651-62-9

• MDL： MFCD11652191
• Inchi： 1S/C7H15NO2/c1-3-8-6-5-7(9)10-4-2/h8H,3-6H2,1-2H3
• InChI Key： CNRWEHBBGLCEHG-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCC)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Ethyl N-ethyl-beta-alaninate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl N-ethyl-beta-alaninate

Ethyl N-ethyl-beta-alaninate (CAS No. 23651-62-9): Properties, Applications, and Market Insights

Ethyl N-ethyl-beta-alaninate (CAS No. 23651-62-9) is a specialized organic compound with growing interest in pharmaceutical and chemical research. This ester derivative of beta-alanine is known for its unique chemical properties and versatile applications. As researchers explore novel compounds for drug development and material science, Ethyl N-ethyl-beta-alaninate has emerged as a valuable intermediate in synthetic chemistry.

The molecular structure of N-ethyl-beta-alanine ethyl ester features both ester and amine functional groups, making it particularly useful in peptide synthesis and as a building block for more complex molecules. Recent studies have highlighted its potential in creating biodegradable polymers, aligning with the global push for sustainable materials. The compound's balanced lipophilicity and water solubility make it an interesting candidate for drug formulation research.

In pharmaceutical applications, Ethyl N-ethyl-beta-alaninate 23651-62-9 serves as a precursor in the synthesis of various active pharmaceutical ingredients (APIs). Its structural flexibility allows for modifications that can enhance drug delivery systems, particularly in developing prodrugs with improved bioavailability. Researchers are investigating its role in creating novel anti-inflammatory compounds and neuroprotective agents, responding to the increasing demand for treatments targeting age-related diseases.

The cosmetic industry has shown interest in beta-alanine ethyl N-ethyl ester due to its potential skin-conditioning properties. Preliminary studies suggest it may contribute to moisturizing formulations and anti-aging products, aligning with consumer trends toward science-backed skincare solutions. However, comprehensive safety assessments are still ongoing to establish its full cosmetic application potential.

From a chemical perspective, Ethyl N-ethyl-beta-alaninate demonstrates stability under various conditions while maintaining reactivity at specific sites. This balance makes it valuable for controlled synthesis processes. Analytical chemists utilize advanced techniques like HPLC and mass spectrometry to characterize CAS 23651-62-9 and ensure its purity for research purposes.

The market for N-ethyl-beta-alanine ethyl ester has seen steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Manufacturers are responding to increased demand by optimizing production processes to achieve higher yields and better purity levels. Current pricing trends reflect its status as a specialty chemical with niche applications.

Environmental considerations surrounding Ethyl N-ethyl-beta-alaninate production and use have gained attention. The compound's biodegradability profile and low ecotoxicity make it an attractive option compared to some traditional chemical intermediates. This aspect aligns with the chemical industry's shift toward greener alternatives and sustainable practices.

Quality control standards for 23651-62-9 Ethyl N-ethyl-beta-alaninate continue to evolve as applications expand. Analytical methods development focuses on detecting and quantifying impurities at increasingly lower levels, ensuring the compound meets the stringent requirements of pharmaceutical applications. These advancements support the compound's growing role in high-value chemical synthesis.

Future research directions for Ethyl N-ethyl-beta-alaninate CAS No. 23651-62-9 include exploring its potential in novel drug delivery systems and functional materials. The compound's molecular characteristics suggest possible applications in controlled-release formulations and smart materials, areas experiencing significant research investment. These developments could further expand the commercial importance of this versatile chemical intermediate.

For researchers working with beta-alanine ethyl N-ethyl ester, proper handling and storage remain essential considerations. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to maintain compound integrity and ensure experimental reproducibility. Material safety data sheets provide detailed guidance for safe handling procedures.

The scientific literature on Ethyl N-ethyl-beta-alaninate 23651-62-9 continues to grow, with new studies regularly published in peer-reviewed journals. Recent publications have examined its crystallization behavior, solubility characteristics, and potential as a chiral auxiliary in asymmetric synthesis. These investigations contribute to a deeper understanding of the compound's capabilities and limitations.

In conclusion, Ethyl N-ethyl-beta-alaninate represents an important chemical building block with diverse applications across multiple industries. Its unique combination of chemical properties, coupled with growing interest in sustainable and bio-based chemicals, positions CAS 23651-62-9 as a compound worthy of continued research and development attention. As scientific understanding advances, new applications for this versatile ester are likely to emerge.